Cas no 75980-28-8 (Glycine n-hexyl ester hydrochloride)

• Product Name: Glycine n-hexyl ester hydrochloride
• CAS No: 75980-28-8
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 90683
• PubChem ID: 2759250
• Update Time: 2025-06-12

Glycine n-hexyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycine n-hexyl ester hydrochloride
• H-Gly-OHex.HCl
• hexyl 2-aminoacetate,hydrochloride
• 2-aminoacetic acid hexyl ester hydrochloride
• glycine hexyl ester hydrochloride
• Glycine-1-hexyl ester hydrochloride
• hexyl 2-azanylethanoate hydrochloride
• glycine hexyl ester
• Hexyl glycinate hydrochloride
• Hexyl 2-aminoacetate Hydrochloride
• hexyl 2-aminoacetate;hydrochloride
• FT-0626769
• 75980-28-8
• DTXSID30374706
• A838572
• DB-056006

• MDL： MFCD08060103
• Inchi： 1S/C8H17NO2.ClH/c1-2-3-4-5-6-11-8(10)7-9;/h2-7,9H2,1H3;1H
• InChI Key： QVGQRFWBWZCMEN-UHFFFAOYSA-N
• SMILES： Cl.O(C(CN)=O)CCCCCC

Computed Properties

• Exact Mass: 195.10300
• Monoisotopic Mass: 195.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Color/Form: White solid
• Density: 0.949
• Melting Point: 68-72°C
• Boiling Point: 203.3°C at 760 mmHg
• Flash Point: 73.5°C
• Refractive Index: 1.442
• PSA: 52.32000
• LogP: 2.57090
• Solubility: Not determined

Glycine n-hexyl ester hydrochloride Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine n-hexyl ester hydrochloride

Glycine n-hexyl ester hydrochloride (CAS No. 75980-28-8): A Comprehensive Overview

Glycine n-hexyl ester hydrochloride, chemically designated as Glycine n-hexyl ester hydrochloride, is a significant compound in the field of pharmaceutical and biochemical research. With a CAS number of 75980-28-8, this compound has garnered attention for its unique structural properties and potential applications in various scientific domains. This article provides an in-depth exploration of its chemical characteristics, synthesis methods, and the latest research findings that highlight its importance in modern science.

The molecular structure of Glycine n-hexyl ester hydrochloride consists of a glycine backbone modified with a hexyl ester group, followed by a hydrochloride salt form. This configuration imparts specific physicochemical properties that make it valuable in both academic research and industrial applications. The compound's solubility, stability, and reactivity are influenced by the hexyl ester moiety, which enhances its compatibility with various biological systems.

In recent years, Glycine n-hexyl ester hydrochloride has been extensively studied for its role in drug delivery systems. The hexyl ester group acts as a lipophilic anchor, facilitating the compound's incorporation into lipid-based nanoparticles and micelles. These formulations are particularly useful for enhancing the bioavailability of therapeutic agents, particularly in targeted drug delivery applications. The latest studies have demonstrated promising results in using this compound as a carrier for anticancer drugs, where it improves cellular uptake and reduces systemic toxicity.

Another area where Glycine n-hexyl ester hydrochloride has shown significant promise is in the field of enzyme inhibition. The compound's ability to mimic natural amino acid sequences allows it to interact with enzymes in a highly specific manner. Research has identified several key enzymes where this compound exhibits inhibitory effects, making it a potential candidate for developing novel enzyme inhibitors. These inhibitors could have therapeutic applications in treating metabolic disorders and inflammatory conditions.

The synthesis of Glycine n-hexyl ester hydrochloride involves a multi-step process that requires precise control over reaction conditions. Typically, the synthesis begins with the formation of the hexyl ester of glycine through an esterification reaction. This intermediate is then converted into the hydrochloride salt to enhance its stability and solubility. Recent advancements in synthetic methodologies have improved the efficiency and yield of this process, making it more feasible for large-scale production.

One of the most compelling aspects of Glycine n-hexyl ester hydrochloride is its versatility in interdisciplinary research. Its applications span across pharmacology, biochemistry, materials science, and nanotechnology. For instance, in materials science, this compound is being explored for its potential use in creating smart materials that can respond to biological stimuli. These materials could find applications in biomedical devices and sensors.

The compound's role in drug discovery is also noteworthy. By serving as a scaffold for designing new molecules, Glycine n-hexyl ester hydrochloride aids researchers in identifying novel therapeutic agents. Its structural features allow for modifications that can fine-tune biological activity, making it an invaluable tool in medicinal chemistry.

Environmental considerations are another important aspect when evaluating Glycine n-hexyl ester hydrochloride. The synthesis and application of this compound must adhere to stringent environmental regulations to minimize ecological impact. Researchers are actively exploring green chemistry approaches to make the production process more sustainable and environmentally friendly.

Future directions in the study of Glycine n-hexyl ester hydrochloride include exploring its potential in regenerative medicine and tissue engineering. The compound's ability to interact with biological molecules suggests that it could play a role in developing scaffolds and growth factors that promote tissue regeneration. Additionally, its application in neuropharmacology is being investigated, with studies focusing on its potential as a precursor for developing treatments for neurological disorders.

In conclusion, Glycine n-hexyl ester hydrochloride (CAS No. 75980-28-8) is a multifaceted compound with broad applications across various scientific fields. Its unique chemical properties make it an excellent candidate for drug delivery systems, enzyme inhibition studies, and the development of novel therapeutic agents. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.